
High-temperature and high-pressure dyeing
methods for Disperse Red 92.

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Disperse Red 92

CAS No.: 12236-11-2

Cat. No.: B076472

Get Quote

An in-depth guide to the high-temperature, high-pressure dyeing of polyester and its blended

fabrics using Disperse Red 92, a vibrant anthraquinone dye. This document provides detailed

application notes and protocols tailored for researchers, scientists, and professionals in drug

development and textile chemistry.

Application Notes
Disperse Red 92 is a brilliant bluish-red anthraquinone dye specifically designed for dyeing

hydrophobic fibers like polyester.[1][2] Its molecular structure makes it suitable for high-

temperature and high-pressure dyeing methods, which are essential for achieving deep shades

and excellent fastness on the tightly packed molecular structure of polyester.[1][3]

The high-temperature dyeing process, typically conducted between 120°C and 135°C under

pressure, is necessary to swell the polyester fibers, allowing the non-ionic, water-insoluble dye

molecules to penetrate the amorphous regions of the polymer.[3][4][5][6] This method ensures

high dye uptake, good color yield, and superior fastness properties.[3][4]
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Key to this process is the use of a dispersing agent to maintain a stable, fine dispersion of the

dye particles in the aqueous bath and prevent aggregation at elevated temperatures.[4][7] The

pH of the dyebath must be acidic, generally maintained between 4.5 and 5.5, to ensure the

stability of the disperse dye and achieve optimal exhaustion.[3][8] Acetic acid is commonly

used for this purpose.[4][8]

Following the dyeing phase, a crucial step known as reduction clearing is often employed. This

post-treatment process removes any unfixed dye from the fiber surface, significantly improving

the wash and rubbing fastness of the final product.[5][8][9]

Quantitative Data
The following tables summarize the key parameters for the high-temperature, high-pressure

dyeing of polyester with Disperse Red 92.

Table 1: Recommended Dyeing Parameters

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.colorfuldyes.com/info/high-temperature-and-high-pressure-dyeing-meth-60899101.html
https://autumnchem.com/how-to-optimize-dyeing-techniques-for-better-fabric-quality/
https://autumnchem.com/high-temperature-dyeing-with-disperse-dyes-process-and-best-practices/
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://www.colorfuldyes.com/info/high-temperature-and-high-pressure-dyeing-meth-60899101.html
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://www.benchchem.com/pdf/Application_Notes_Laboratory_Scale_Exhaust_Dyeing_of_Polyester_with_Disperse_Red_354.pdf
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://www.scribd.com/document/557226215/Dyeing-of-100-Polyester-Fabric-With-Disperse-Dye-by-Exhaust-Method
https://www.benchchem.com/product/b076472/docs?utm_src=pdf-body#high-temperature-and-high-pressure-dyeing-methods-for-disperse-red-92
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommended Value Notes

Dye Concentration 1-4% (on weight of fabric)
Varies based on the desired

depth of shade.

Dispersing Agent 1 g/L To prevent dye aggregation.[9]

Leveling Agent 0.5-1 g/L
Optional, to promote uniform

dyeing.

pH of Dyebath 4.5 - 5.5

Maintained with acetic acid for

optimal dye stability and

exhaustion.[3][8]

Liquor Ratio 1:10 to 1:15

The ratio of the weight of the

goods to the volume of the dye

bath.[3]

Dyeing Temperature 130°C
Optimal for dye diffusion into

polyester fibers.[3][8][9]

Holding Time 30 - 60 minutes

Time at peak temperature to

ensure even dye penetration

and fixation.[3][8]

Heating Rate 1-2°C/minute

A controlled rate of

temperature rise is crucial to

prevent unlevel dyeing.[3]

Cooling Rate 1-2°C/minute

Slow cooling helps to prevent

shocking the fabric and setting

creases.

Table 2: Reduction Clearing Parameters
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Parameter Recommended Value Notes

Sodium Hydrosulfite 1-2 g/L
Reducing agent to strip

surface dye.[10]

Sodium Hydroxide 1-2 g/L

To create the necessary

alkaline conditions for

reduction.[10]

Temperature 70 - 80°C

Effective temperature for the

reduction clearing process.[5]

[10]

Time 15 - 20 minutes
Duration of the clearing

process.[5][10]

Table 3: Typical Fastness Properties

Fastness Property ISO Scale (1-5) Notes

Light Fastness 4-5
Good resistance to fading

upon exposure to light.[9]

Washing Fastness 4-5

Excellent resistance to color

loss and staining during

washing.[5]

Rubbing Fastness 4-5
High resistance to color

transfer upon rubbing.

Sublimation Fastness 4-5

Important for subsequent heat

treatments like ironing or

pleating.

Experimental Protocols
This section details the step-by-step methodology for dyeing a 100% polyester fabric sample

with Disperse Red 92 using a laboratory-scale high-temperature, high-pressure dyeing

apparatus.
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Fabric Preparation (Scouring)
Before dyeing, it is essential to remove any impurities, oils, or sizing agents from the fabric that

could hinder dye uptake.

Prepare a scouring bath with a non-ionic detergent (e.g., 1-2 g/L) and sodium carbonate

(e.g., 1 g/L).

Set the liquor ratio to 1:20.

Immerse the polyester fabric in the bath and heat to 60-70°C for 20-30 minutes.

Rinse the fabric thoroughly with hot water, followed by a cold water rinse, and then dry.

Dye Bath Preparation
Weigh the required amount of Disperse Red 92 dye powder based on the weight of the

fabric and desired shade depth (e.g., 2% on weight of fabric).

Make a smooth paste of the dye powder with a small amount of water and a dispersing

agent (1 g/L).[8][9]

Add this paste to the main dye bath containing the required volume of softened or deionized

water for the chosen liquor ratio (e.g., 1:10).

Add any other auxiliaries, such as a leveling agent, if required.

Stir the solution well to ensure a uniform dispersion.

Adjust the pH of the dye bath to 4.5-5.5 using a dilute solution of acetic acid.[3][8]

High-Temperature Dyeing Process
Place the scoured and dried polyester fabric into the dyeing vessel of the high-temperature,

high-pressure dyeing machine.

Add the prepared dye bath to the vessel.

Seal the machine and begin agitation.
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Raise the temperature from ambient to 60°C and hold for 15 minutes.[8][9]

Gradually increase the temperature to the target dyeing temperature of 130°C at a rate of

1.5°C per minute.[8][9]

Hold the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation.[3][8]

[9]

After the holding period, cool the dye bath down to 70°C at a rate of 2°C per minute.[3]

Drain the dye bath.

Post-Dyeing Treatment
Rinse the dyed fabric with hot water to remove residual dye liquor.

Prepare a fresh bath at a 1:15 liquor ratio containing sodium hydrosulfite (2 g/L) and sodium

hydroxide (2 g/L).

Immerse the dyed fabric in this bath and raise the temperature to 80°C.[5]

Treat the fabric for 20 minutes at this temperature.[5]

Drain the clearing bath.

Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

If necessary, neutralize the fabric with a dilute solution of acetic acid (0.5 g/L) in a fresh bath

for 5 minutes.

Finally, rinse with cold water.

Dry the dyed fabric in an oven or a suitable dryer at a moderate temperature.

Visualizations
The following diagram illustrates the logical workflow of the high-temperature, high-pressure

dyeing process for Disperse Red 92.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://www.scribd.com/document/557226215/Dyeing-of-100-Polyester-Fabric-With-Disperse-Dye-by-Exhaust-Method
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://www.scribd.com/document/557226215/Dyeing-of-100-Polyester-Fabric-With-Disperse-Dye-by-Exhaust-Method
https://autumnchem.com/high-temperature-dyeing-with-disperse-dyes-process-and-best-practices/
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://www.scribd.com/document/557226215/Dyeing-of-100-Polyester-Fabric-With-Disperse-Dye-by-Exhaust-Method
https://autumnchem.com/high-temperature-dyeing-with-disperse-dyes-process-and-best-practices/
https://www.benchchem.com/pdf/Application_Notes_Laboratory_Scale_Exhaust_Dyeing_of_Polyester_with_Disperse_Red_354.pdf
https://www.benchchem.com/pdf/Application_Notes_Laboratory_Scale_Exhaust_Dyeing_of_Polyester_with_Disperse_Red_354.pdf
https://www.benchchem.com/product/b076472/docs?utm_src=pdf-body#high-temperature-and-high-pressure-dyeing-methods-for-disperse-red-92
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Fabric Preparation
(Scouring)

Dye Bath Preparation

High-Temperature Dyeing
(130°C)

Controlled Cooling

Hot Rinse

Reduction Clearing
(80°C)

Hot & Cold Rinse

Neutralization
(Optional)

Drying

End

Click to download full resolution via product page

Caption: High-temperature dyeing workflow for Disperse Red 92.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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